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Compound of Interest

Compound Name: Ochromycinone

Cat. No.: B019200

Comparative Analysis of Synthetic Routes to
Ochromycinone

For Researchers, Scientists, and Drug Development Professionals

Ochromycinone, a member of the angucyclinone class of antibiotics, has garnered significant
interest due to its potent biological activity. The total synthesis of this complex molecule has
been approached through various innovative strategies. This guide provides a comparative
analysis of three prominent synthetic routes to (+)-Ochromycinone, offering a detailed
examination of their methodologies, efficiencies, and key chemical transformations.

At a Glance: Comparison of Synthetic Routes
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Parameter

Reddy et al. (2007)

Toste et al. (2005)

Carretero et al.
(1999)

Key Reaction

Enyne Metathesis /

Gold-Catalyzed

Tandem Diels-Alder /

Diels-Alder Benzannulation Sulfoxide Elimination
_ Not explicitly stated
Overall Yield 23% 28%
for the full sequence
Not explicitly stated 4 (in a two-pot
Number of Steps 8

for the full sequence

procedure)

Enantioselectivity

High (via asymmetric

enolate alkylation)

High (chiral starting

material)

80% ee (kinetic

resolution)

Starting Materials

Known oxazolidinone

Enantiopure propargyl

alcohol

(S)-5-methoxy-2-(p-
tolylsulfinyl)-1,4-
naphthoquinone and
racemic

vinylcyclohexene

Synthetic Route Overviews

This section details the strategic bond disconnections and key transformations for each of the

three synthetic routes to (+)-Ochromycinone.

Enantioselective Synthesis via Enyne Metathesis and

Diels-Alder Reaction (Reddy et al., 2007)

This approach constructs the tetracyclic core of Ochromycinone through a convergent

strategy, uniting two key fragments via a Diels-Alder reaction. The diene component is

synthesized enantioselectively using an intramolecular enyne metathesis.[1][2]
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Multi-step synthesis Enyne Metathesis

Acyclic Enyne

Known Oxazolidinone Enantiopure Diene Diels-Alder Reaction

(+)-Ochromycinone

Tetracyclic Precursor

Bromonaphthoquinone

Naphthalene Derivative B[NV, AuCl3-catalyzed
Linear Alkynyl Enynal [4+2] Benzannulation Dihydrotetraphenone Derivative Oxidation (CAN (+)-Rubiginone B2 Demethylation (BCI3 (+)-Ochromycinone

Tandem Diels-Alder/

Sulfoxide Elimination
(S)-Sulfinyl-Naphthoquinone Kinetic Resolution)
Tetracyclic Adduct Aromatization |
Racemic Vinylcyclohexene

Deprotection _ |

(+)-Rubiginone B2

(+)-Ochromycinone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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